Cas no 1804445-96-2 (3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine)
3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural properties for synthetic applications. The presence of bromine atoms at the 3- and 4-positions enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic frameworks. The difluoromethyl group introduces electron-withdrawing characteristics, influencing the compound's stability and reactivity in nucleophilic or electrophilic substitutions. The hydroxyl group at the 2-position provides a handle for further functionalization, making it a versatile building block in pharmaceutical and agrochemical research. Its well-defined structure ensures consistent performance in synthetic pathways.
1804445-96-2 structure
Product Name:3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine
CAS No:1804445-96-2
MF:C6H3Br2F2NO
MW:302.898926973343
CID:4800481
Update Time:2025-06-06
3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine
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- Inchi： 1S/C6H3Br2F2NO/c7-2-1-3(5(9)10)11-6(12)4(2)8/h1,5H,(H,11,12)
- InChI Key： PZIWQPCDBBQWQR-UHFFFAOYSA-N
- SMILES： BrC1=C(C(NC(C(F)F)=C1)=O)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1
3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004141-250mg |
3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine |
1804445-96-2 | 97% | 250mg |
$686.80 | 2022-04-02 | |
| Alichem | A024004141-500mg |
3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine |
1804445-96-2 | 97% | 500mg |
$999.60 | 2022-04-02 | |
| Alichem | A024004141-1g |
3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine |
1804445-96-2 | 97% | 1g |
$1,730.40 | 2022-04-02 |
3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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